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Compound of Interest

Compound Name: Praxinor

Cat. No.: B1232935 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Praxinor, a pharmaceutical compound, within a research and development setting. Adherence

to these procedures is critical to ensure personnel safety, environmental protection, and

regulatory compliance. Praxinor is composed of the active ingredients theodrenaline

hydrochloride and cafedrine hydrochloride, which are sympathomimetic amines, and various

excipients.

Hazard Identification and Waste Classification
Praxinor and its active components are classified as hazardous pharmaceutical waste.

Theodrenaline hydrochloride and cafedrine hydrochloride are potent sympathomimetic amines

that can have significant cardiovascular and neurological effects. Improper disposal can lead to

environmental contamination and potential for misuse.

Key Hazards:

Theodrenaline Hydrochloride: May cause irritation if it comes into contact with the skin, eyes,

or is inhaled.

Cafedrine Hydrochloride: Harmful if swallowed or inhaled.

Environmental: Active pharmaceutical ingredients can be harmful to aquatic life.
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All waste containing Praxinor, including unused product, contaminated labware, and personal

protective equipment (PPE), must be segregated as hazardous pharmaceutical waste.

Quantitative Data on Praxinor Components
Component Role Quantity per Tablet CAS Number

Theodrenaline

Hydrochloride
Active Ingredient 5 mg 13460-23-6

Cafedrine

Hydrochloride
Active Ingredient 100 mg 58166-82-8

Lactose Excipient Not specified 63-42-3

Dextrin, white Excipient Not specified 9004-53-9

Silicon dioxide

(Aerosil 200)
Excipient Not specified 7631-86-9

Edetic acid Excipient Not specified 60-00-4

Tragacanth Excipient Not specified 9000-65-1

Corn starch Excipient Not specified 9005-25-8

Talc Excipient Not specified 14807-96-6

Magnesium stearate Excipient Not specified 557-04-0

Polyacrylate

dispersion 30%
Coating Not specified Not available

Titanium dioxide Coating Not specified 13463-67-7

Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the safe disposal of Praxinor and

associated waste.
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Designated Waste Containers: All Praxinor waste must be collected in clearly labeled,

dedicated hazardous waste containers. These containers should be black for hazardous

pharmaceutical waste, as is common practice.[1]

Solid Waste: Unused or expired tablets, contaminated labware (e.g., vials, pipette tips), and

contaminated PPE (gloves, lab coats) should be placed directly into the designated solid

hazardous waste container. Do not crush tablets.[2]

Liquid Waste: Solutions containing Praxinor should be collected in a separate, sealed, and

clearly labeled liquid hazardous waste container.

Sharps: Any sharps contaminated with Praxinor, such as needles or broken glass, must be

disposed of in a puncture-resistant sharps container that is also labeled as hazardous

pharmaceutical waste.

Storage
Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from general laboratory traffic.

Ensure containers are kept closed except when adding waste.

Do not mix Praxinor waste with other chemical waste streams unless explicitly approved by

your institution's Environmental Health and Safety (EHS) department.

Final Disposal
Contact EHS: Once the hazardous waste container is full, contact your institution's EHS

department to arrange for pickup and disposal.

Licensed Waste Contractor: The disposal of Praxinor waste must be handled by a licensed

hazardous waste contractor.[3]

Incineration: The recommended method of disposal for this type of pharmaceutical waste is

high-temperature incineration at a permitted facility.[1][4]

Do Not Dispose Down the Drain: Under no circumstances should Praxinor or its solutions

be disposed of down the sanitary sewer.[1][5] This can lead to significant environmental
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contamination.

Spill Management Protocol
In the event of a spill of Praxinor powder or solutions, follow these steps:

Evacuate and Secure: Alert personnel in the immediate area and restrict access to the spill.

Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, gloves,

and safety goggles. For larger spills of the powder, respiratory protection may be necessary.

Containment and Cleanup:

Solid Spills: Carefully sweep or vacuum the spilled powder, avoiding dust generation.

Place the collected material into a labeled hazardous waste container.

Liquid Spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).[3]

Scoop the contaminated absorbent into a hazardous waste container.

Decontamination: Clean the spill area with a suitable detergent and water. All cleaning

materials must also be disposed of as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department immediately.

Logical Workflow for Praxinor Disposal
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Caption: Workflow for the safe disposal of Praxinor waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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